Cas no 8049-11-4 (devarda'S alloy)

• Product name: devarda'S alloy
• CAS No: 8049-11-4
• MF: AlCuZn
• MW: 155.93653678894
• MDL: MFCD00198176
• CID: 86186
• PubChem ID: 24856330

devarda'S alloy Chemical and Physical Properties

Names and Identifiers

• devarda'S alloy
• Devardas alloy silylation
• Devarda’s alloy
• DevardaS Alloy
• DEVARDA'S ALLOY POWDER EXTRA PURE
• 2,4-DiMethyl-1-nitrobenzene
• Devarda inverted exclamation mark s alloy
• Devarda's Alloy, granular
• Devarda's Metal
• MUBKMWFYVHYZAI-UHFFFAOYSA-N
• AKOS016371342
• MFCD00198176
• 8049-11-4
• Copper alloy, base, Cu,Al,Zn (devarda's alloy)
• FT-0689062
• aluminum,copper,zinc
• PUBCHEM_16211762
• DTXSID50583479

• MDL： MFCD00198176
• Inchi： 1S/Al.Cu.Zn
• InChI Key： MLFROKXJUOHBCG-UHFFFAOYSA-N
• SMILES： [AlH3].[Cu].[Zn]

Computed Properties

• Exact Mass: 156.86400
• Monoisotopic Mass: 153.840277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Off white particles or powder
• Density: 4.355
• Melting Point: 550℃
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water. Slightly soluble in hydrochloric acid
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: 0.33250
• Vapor Pressure: No data available
• Merck: 13,2958

devarda'S alloy Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 3089 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： R11
• Safety Instruction： S16; S33; S7/9
• Hazardous Material Identification：
• HazardClass：4.1
• Risk Phrases：R11
• Storage Condition：Ambient temperatures.
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on devarda'S alloy

Devarda's Alloy: A Comprehensive Overview

Devarda's Alloy, also known by its CAS number 8049-11-4, is a unique and historically significant material that has played a pivotal role in various industrial and scientific applications. This alloy, primarily composed of aluminum and sodium, was first developed in the early 20th century by the Devarda brothers. Its distinctive properties have made it a subject of interest in both academic research and industrial practices.

The composition of Devarda's Alloy typically consists of approximately 85% aluminum and 15% sodium, though variations can occur depending on the specific application. This combination gives the alloy its remarkable reactivity, particularly in reducing environments. The alloy is known for its ability to act as a strong reducing agent, making it invaluable in processes such as the production of certain metals and the refining of ores.

One of the most notable applications of Devarda's Alloy is in the production of titanium. The alloy facilitates the reduction of titanium tetrachloride (TiCl₄) to metallic titanium, a process that is critical in the manufacturing of high-performance materials used in aerospace, automotive industries, and medical devices. Recent advancements in metallurgy have further enhanced the efficiency of this process, leveraging the unique properties of Devarda's Alloy to achieve higher purity levels in titanium production.

In addition to its role in metal production, Devarda's Alloy has found applications in energy storage systems. Researchers have explored its potential in hydrogen storage technologies, where its ability to reversibly store hydrogen atoms makes it a promising candidate for future energy solutions. Studies published in leading materials science journals highlight how Devarda's Alloy can be optimized for hydrogen storage under various conditions, contributing to the development of sustainable energy systems.

The reactivity of Devarda's Alloy also extends to its use in chemical synthesis. It serves as an effective reducing agent in organic chemistry, enabling the synthesis of complex organic compounds. Recent research has focused on improving the selectivity and efficiency of these reactions, opening new avenues for pharmaceutical and fine chemical manufacturing.

Despite its many advantages, the use of Devarda's Alloy is not without challenges. Its high reactivity necessitates careful handling to prevent unintended reactions or safety hazards. Modern research has addressed these issues by developing novel processing techniques and safety protocols that minimize risks while maximizing the alloy's benefits.

Recent studies have also explored the environmental impact of Devarda's Alloy throughout its lifecycle. Scientists are investigating ways to reduce waste generation during its production and use, as well as methods for recycling or repurposing spent alloy materials. These efforts align with global sustainability goals and highlight the alloy's continued relevance in an era focused on environmental stewardship.

In conclusion, Devarda's Alloy remains a cornerstone material in various industrial and scientific domains due to its unique properties and versatility. Ongoing research continues to uncover new applications and improve existing processes, ensuring that this historical material retains its importance well into the future.